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Abstract
This technical guide provides a comprehensive overview of the physical and chemical

characteristics of 4-Hydroxy-6-methyl-3-nitrocoumarin. Due to the limited availability of direct

experimental data for this specific compound, this guide synthesizes information from closely

related analogues, namely 4-hydroxy-3-nitrocoumarin and 4-hydroxy-6-methylcoumarin, to

project its properties. This document covers predicted physical and chemical data, detailed

spectral analysis, a proposed experimental protocol for its synthesis, and an exploration of its

potential biological activities based on the known effects of similar nitrocoumarin derivatives. All

quantitative data are presented in structured tables for clarity, and key processes are visualized

using Graphviz diagrams.

Introduction
Coumarins are a significant class of benzopyrone compounds found in many plants. Their

derivatives are of great interest to the scientific community due to their diverse pharmacological

activities, which include anticoagulant, antimicrobial, anticancer, and anti-inflammatory
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properties. The introduction of a nitro group into the coumarin scaffold can significantly

modulate its biological activity, making nitrocoumarins a promising area for drug discovery and

development. This guide focuses on the specific, albeit lesser-studied, derivative: 4-Hydroxy-
6-methyl-3-nitrocoumarin.

Predicted Physical and Chemical Characteristics
The physical and chemical properties of 4-Hydroxy-6-methyl-3-nitrocoumarin have been

estimated based on the known values of 4-hydroxy-3-nitrocoumarin and 4-hydroxy-6-

methylcoumarin. These predictions provide a baseline for experimental design and

characterization.

Predicted Quantitative Data

Property

Predicted Value for
4-Hydroxy-6-
methyl-3-
nitrocoumarin

4-Hydroxy-3-
nitrocoumarin[1][2]

4-Hydroxy-6-
methylcoumarin

Molecular Formula C₁₀H₇NO₅ C₉H₅NO₅ C₁₀H₈O₃

Molecular Weight 221.17 g/mol 207.14 g/mol 176.17 g/mol

Melting Point ~180-190 °C (dec.) 172 °C (dec.) 261-264 °C

Appearance

Predicted to be a light

yellow crystalline

powder.

Light yellow crystalline

powder.[3]

White to off-white

powder.

Solubility

Predicted to be

soluble in DMSO and

DMF.

Soluble in DMSO.
Soluble in DMSO and

methanol.

Predicted Spectral Data
The spectral characteristics of 4-Hydroxy-6-methyl-3-nitrocoumarin are anticipated to be a

composite of the features observed in its parent compounds.
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Spectral Data
Predicted Characteristics for 4-Hydroxy-
6-methyl-3-nitrocoumarin

¹H NMR

Signals corresponding to the aromatic protons

on the benzene ring, a singlet for the methyl

group, and a downfield signal for the hydroxyl

proton. The chemical shifts will be influenced by

the electron-withdrawing nitro group.

¹³C NMR

Resonances for the carbonyl carbon, carbons of

the aromatic ring, the methyl carbon, and

carbons of the pyrone ring. The positions of the

signals will be affected by the nitro and hydroxyl

substituents.

FT-IR (cm⁻¹)

Characteristic peaks for O-H stretching (broad),

C=O stretching (lactone), C=C stretching

(aromatic), and N-O stretching (nitro group).[3]

[4]

Mass Spectrometry

A molecular ion peak corresponding to its

molecular weight, along with fragmentation

patterns characteristic of the coumarin core,

including the loss of CO and NO₂.[1]

Experimental Protocols
The synthesis of 4-Hydroxy-6-methyl-3-nitrocoumarin can be achieved through the

electrophilic nitration of 4-hydroxy-6-methylcoumarin. The following protocol is a proposed

method based on established procedures for the nitration of similar coumarin derivatives.

Synthesis of 4-Hydroxy-6-methyl-3-nitrocoumarin
Objective: To synthesize 4-Hydroxy-6-methyl-3-nitrocoumarin via the nitration of 4-hydroxy-

6-methylcoumarin.

Materials:

4-hydroxy-6-methylcoumarin
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Concentrated Sulfuric Acid (H₂SO₄)

Concentrated Nitric Acid (HNO₃)

Glacial Acetic Acid

Ice

Distilled water

Ethanol (for recrystallization)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Büchner funnel and filter paper

Beakers

Procedure:

In a round-bottom flask, dissolve 4-hydroxy-6-methylcoumarin in glacial acetic acid with

stirring.

Cool the flask in an ice bath to maintain a temperature between 0-5 °C.

Slowly add concentrated sulfuric acid to the cooled solution while stirring.

Prepare a nitrating mixture by cautiously adding concentrated nitric acid to concentrated

sulfuric acid in a separate cooled flask.

Add the nitrating mixture dropwise to the solution of 4-hydroxy-6-methylcoumarin, ensuring

the temperature does not exceed 10 °C.
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After the addition is complete, continue stirring the reaction mixture in the ice bath for 1-2

hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Once the reaction is complete, slowly pour the reaction mixture over crushed ice in a beaker

with constant stirring.

A yellow precipitate of 4-Hydroxy-6-methyl-3-nitrocoumarin should form.

Collect the precipitate by vacuum filtration using a Büchner funnel.

Wash the solid with cold distilled water to remove any residual acid.

Recrystallize the crude product from ethanol to obtain the purified 4-Hydroxy-6-methyl-3-
nitrocoumarin.

Dry the purified product in a desiccator.

Characterization: The structure and purity of the synthesized compound should be confirmed

using ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry. The melting point of the purified

product should also be determined.

Potential Biological Activities and Signaling
Pathways
While no specific biological activities have been reported for 4-Hydroxy-6-methyl-3-
nitrocoumarin, the broader class of nitrocoumarins has demonstrated a range of

pharmacological effects.

Antimicrobial Activity
Nitrocoumarin derivatives have been investigated for their potential as antimicrobial agents.[5]

[6] Studies on compounds like 3-nitrocoumarins have shown activity against various bacterial

and fungal strains, including Staphylococcus aureus and Candida albicans.[5] The mechanism

of action is thought to involve the inhibition of essential enzymes in the microbial pathogens.[5]
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Antitumor Activity
Several coumarin derivatives have been evaluated for their anticancer properties.[7][8][9] Nitro-

substituted coumarins, in particular, have shown cytotoxic effects against various cancer cell

lines. The proposed mechanisms of action include the induction of apoptosis, inhibition of cell

proliferation, and modulation of key signaling pathways involved in cancer progression.[10] For

instance, some coumarins have been found to inhibit enzymes like carbonic anhydrase, which

are overexpressed in certain tumors.[9]

Enzyme Inhibition
The coumarin scaffold is known to interact with various enzymes. Nitrocoumarin derivatives

have been specifically studied as inhibitors of enzymes such as urease and carbonic

anhydrase.[11][12] The inhibition of these enzymes has therapeutic implications for various

diseases. For example, urease inhibitors are of interest for treating infections caused by

urease-producing bacteria, while carbonic anhydrase inhibitors have applications in conditions

like glaucoma and certain types of cancer.[11][12]

Visualizations
Proposed Synthesis Workflow
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Caption: Proposed experimental workflow for the synthesis of 4-Hydroxy-6-methyl-3-
nitrocoumarin.

General Mechanism of Electrophilic Nitration
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Step 1: Formation of Nitronium Ion

Step 2: Electrophilic Attack

Step 3: Deprotonation

H₂SO₄ HNO₃

NO₂⁺ (Nitronium ion)

+ H₂SO₄

HSO₄⁻ H₃O⁺ 4-Hydroxy-6-methylcoumarin

Sigma Complex
(Resonance Stabilized)

+ NO₂⁺

Sigma Complex

4-Hydroxy-6-methyl-3-nitrocoumarin

- H⁺

Click to download full resolution via product page

Caption: General mechanism for the electrophilic nitration of a coumarin derivative.
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Conclusion
4-Hydroxy-6-methyl-3-nitrocoumarin represents an intriguing yet understudied molecule

within the broader class of coumarin derivatives. Based on the analysis of its structural

analogues, it is predicted to possess notable physical, chemical, and biological properties. The

proposed synthetic route via electrophilic nitration is straightforward and based on well-

established chemical principles. Further experimental investigation into this compound is

warranted to validate these predictions and to fully explore its potential applications in

medicinal chemistry and materials science. This guide serves as a foundational resource for

researchers embarking on the study of this promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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